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Compound of Interest

Compound Name: Decanamide, n-pentyl-

Cat. No.: B15443986

Disclaimer: A specific Safety Data Sheet (SDS) for Decanamide, n-pentyl- (CAS No. 64891-
15-2) was not readily available. The following guidance is based on general principles of
laboratory safety, and data extrapolated from the closely related compound N,N-
Dimethyldecanamide. It is imperative to handle this chemical with caution and to conduct a
thorough risk assessment before use.

This guide provides essential safety protocols and logistical information for researchers,
scientists, and drug development professionals engaged in the handling of Decanamide, n-
pentyl-.

Quantitative Data Summary

The following table summarizes the available physical and chemical properties of
Decanamide, n-pentyl- and its structural analog, N,N-Dimethyldecanamide, for comparison.
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Property Decanamide, n-pentyl- N,N-Dimethyldecanamide
CAS Number 64891-15-2[1] 14433-76-2[2]

Molecular Formula C15H31NOJ[1] C12H25NO

Molecular Weight 241.41 g/mol [1] 199.34 g/mol

) Not available (likely liquid or o
Physical State ] ] Liquid[2]
low-melting solid)

Appearance Not available Colorless|2]

110-111°C/230-231.8

Boiling Point Not available
°F[3]

N Not available (expected to be o
Water Solubility ow) Immiscible[3]
ow

Operational Plan: From Recelipt to Disposal

This section provides a step-by-step guide for the safe handling of Decanamide, n-pentyl-.

Receiving and Storage

¢ Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

o Labeling: Ensure the container is clearly labeled with the chemical name, CAS number, and

any hazard warnings.

o Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such
as strong oxidizing agents[3]. Keep the container tightly closed[2].

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial to minimize exposure. The following PPE is
recommended:
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PPE Category Specification Rationale

) To protect against potential
_ Chemical safety goggles or a
Eye Protection ) splashes that may cause
face shield. ] o
serious eye irritation[2].

] Chemical-resistant gloves To prevent skin contact, which
Hand Protection o S
(e.g., nitrile rubber). may cause skin irritation[2].

] To protect against accidental
] A lab coat or chemical- ) o
Body Protection ] spills and contamination of
resistant apron. _
personal clothing.

) ) To avoid inhalation of any
) ) Use in a well-ventilated area or ]
Respiratory Protection _ vapors, which may cause
under a chemical fume hood. , L
respiratory irritation[2].

Handling and Use

o Work Area: All work with Decanamide, n-pentyl- should be conducted in a well-ventilated
laboratory, preferably within a certified chemical fume hood.

o Hygiene: Avoid direct contact with the skin, eyes, and clothing[2]. Do not eat, drink, or smoke
in the work area. Wash hands thoroughly after handling[2].

o Spills: In the event of a small spill, absorb the material with an inert absorbent (e.g., sand,
vermiculite) and place it in a sealed container for disposal. For larger spills, evacuate the
area and follow emergency procedures.

Disposal Plan

o Waste Characterization: All waste containing Decanamide, n-pentyl- should be considered
chemical waste.

o Containerization: Collect waste in a clearly labeled, sealed container.

o Disposal Route: Dispose of the chemical waste through a licensed professional waste
disposal service[4]. Do not discharge into drains or the environment.
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Experimental Protocols: Key Safety Procedures
First Aid Measures

Based on the potential hazards of similar compounds, the following first aid measures are
recommended in case of exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention[2].

o Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15
minutes while removing contaminated clothing and shoes. Get medical attention if irritation
develops[2].

 Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Get medical aid[2].

Ingestion: If swallowed, do not induce vomiting. Get medical aid immediately.

Fire Fighting Measures

o Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-resistant
foam.

o Specific Hazards: The combustion of similar compounds can produce toxic fumes, including
carbon oxides and nitrogen oxides|[3].

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear[3].

Workflow and Logical Relationships

The following diagram illustrates the key decision points and procedural flow for the safe
handling of Decanamide, n-pentyl-.
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Safe Handling and Disposal Workflow for Decanamide, n-pentyl-
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Caption: Logical workflow for the safe handling and disposal of Decanamide, n-pentyl-.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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